Cas no 1155128-15-6 (4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide)
1155128-15-6 structure
Product Name:4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide
CAS No:1155128-15-6
MF:C6H7BrN2O
MW:203.036580324173
CID:2073644
PubChem ID:43411153
Update Time:2025-04-21
4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide
- VRSVVBLXMYZMRD-UHFFFAOYSA-N
- AKOS009087024
- 4-BROMO-1-METHYL-1H-PYRROLE-2-CARBOXAMIDE
- 1155128-15-6
- SCHEMBL13835030
- 4-bromo-1-methylpyrrole-2-carboxamide
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- Inchi: 1S/C6H7BrN2O/c1-9-3-4(7)2-5(9)6(8)10/h2-3H,1H3,(H2,8,10)
- InChI Key: VRSVVBLXMYZMRD-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(N)=O)N(C)C=1
Computed Properties
- Exact Mass: 201.97418g/mol
- Monoisotopic Mass: 201.97418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 48Ų
4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Wan Lab Chip, 2020,20, 4528-4538
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